Graphite Graphite Surface area of the graphitized mesoporous carbon was determined to be 77 m2/g. These are highly pure graphitized, porous carbon nanoparticles. Particles have large mesopores and some microporosity. Graphite lattice structure content of approximately 10%. An agglomeration of 30 nm mesoporous nanoparticles (TEM).
Carbon that has been treated to create small, low-volume pores that increase the surface area available for adsorption.
Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.
Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
Brand Name: Vulcanchem
CAS No.: 1333-86-4
VCID: VC20925065
InChI: InChI=1S/C
SMILES: [C]
Molecular Formula: C
Molecular Weight: 12.011 g/mol

Graphite

CAS No.: 1333-86-4

Cat. No.: VC20925065

Molecular Formula: C

Molecular Weight: 12.011 g/mol

* For research use only. Not for human or veterinary use.

Graphite - 1333-86-4

Specification

Description Surface area of the graphitized mesoporous carbon was determined to be 77 m2/g. These are highly pure graphitized, porous carbon nanoparticles. Particles have large mesopores and some microporosity. Graphite lattice structure content of approximately 10%. An agglomeration of 30 nm mesoporous nanoparticles (TEM).
Carbon that has been treated to create small, low-volume pores that increase the surface area available for adsorption.
Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.
Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
CAS No. 1333-86-4
Molecular Formula C
Molecular Weight 12.011 g/mol
IUPAC Name carbon
Standard InChI InChI=1S/C
Standard InChI Key OKTJSMMVPCPJKN-UHFFFAOYSA-N
Impurities Benzene extract, 0-1.7%; Ash, 0-1.0%; Sulfur, 0-1.5% volatile matter, 0.4-9.0%
Polyaromatic hydrocarbons (PAH) are reportedly present in carbon blacks ... . /Carbon blacks/
Concns of individual polynuclear aromatic hydrocarbons (eg, anthracene, benzacridines, benzofluoranthenes, benzopyrenes, pyrene, etc) can range from <0.5 to 432 mg/kg /Carbon blacks/
Traces of Fe, SiO2, etc
SMILES [C]
Canonical SMILES [C]
Boiling Point Very high (USCG, 1999)
Sublimes (NIOSH, 2016)
4200 °C
Sublimes at 3642 °C; triple point (graphite-liquid-gas), 4492 °C at a pressure of 101.325 kPa
>4000 °C
sublimes
Sublimes
Colorform Fine black powder
Black solid
FINE BLACK POWDER
Black porous soild, course granules or powder
Steel gray to black greasy feeling solid.
Usually soft, black scales, crystals rare
Soft black hexagonal crystals; insol in water, acid, alkali; sol in liquid iron; density: 2.2 g/cu cm; MP: 4,489 °C (10.3 GPA); BP: 3,825 °C (sublimes)
One of the softest known materials
Melting Point 6602 °F (Sublimes) (NIOSH, 2016)
Sublimes
>3500 °C
≈3550 °C
sublimes
6602°F (sublimes)
6602°F (Sublimes)

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